Cas no 2228247-29-6 (4-(difluoromethyl)sulfanylbenzene-1-carboximidamide)

• Product Name: 4-(difluoromethyl)sulfanylbenzene-1-carboximidamide
• CAS No: 2228247-29-6
• MF: C₈H₈F₂N₂S
• MW: 202.224327087402
• CID: 6541351
• PubChem ID: 165668560
• Update Time: 2025-07-18

4-(difluoromethyl)sulfanylbenzene-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 4-(difluoromethyl)sulfanylbenzene-1-carboximidamide
• 4-[(difluoromethyl)sulfanyl]benzene-1-carboximidamide
• EN300-1952124
• 2228247-29-6

• Inchi： 1S/C8H8F2N2S/c9-8(10)13-6-3-1-5(2-4-6)7(11)12/h1-4,8H,(H3,11,12)
• InChI Key： NITIMZLMLVVBGW-UHFFFAOYSA-N
• SMILES： S(C(F)F)C1C=CC(C(=N)N)=CC=1

Computed Properties

• Exact Mass: 202.03762576g/mol
• Monoisotopic Mass: 202.03762576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 75.2Ų

Additional information on 4-(difluoromethyl)sulfanylbenzene-1-carboximidamide

Comprehensive Overview of 4-(difluoromethyl)sulfanylbenzene-1-carboximidamide (CAS No. 2228247-29-6)

The compound 4-(difluoromethyl)sulfanylbenzene-1-carboximidamide (CAS No. 2228247-29-6) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. This sulfanylbenzene derivative is characterized by the presence of a difluoromethyl group and a carboximidamide moiety, which contribute to its reactivity and versatility in synthetic chemistry. Researchers are particularly interested in its role as a building block for designing novel bioactive compounds, given its ability to interact with various biological targets.

One of the key features of 4-(difluoromethyl)sulfanylbenzene-1-carboximidamide is its fluorinated structure, which enhances its metabolic stability and bioavailability. Fluorine incorporation is a widely adopted strategy in drug discovery, as it can improve binding affinity and reduce susceptibility to enzymatic degradation. The difluoromethyl group, in particular, is known for its lipophilicity and electron-withdrawing effects, making it a valuable substituent in medicinal chemistry. This compound's carboximidamide functionality further expands its utility, enabling participation in hydrogen bonding and other molecular interactions critical for drug-receptor binding.

In the context of current trends, 4-(difluoromethyl)sulfanylbenzene-1-carboximidamide aligns with the growing demand for fluorinated compounds in the development of next-generation therapeutics. Searches for "fluorine in drug design" and "sulfur-containing bioactive molecules" have surged, reflecting the scientific community's focus on these elements. Additionally, the compound's potential applications in agrochemicals resonate with the increasing need for sustainable crop protection solutions, a topic frequently queried in academic and industrial forums.

The synthesis of 4-(difluoromethyl)sulfanylbenzene-1-carboximidamide typically involves multi-step organic reactions, including the introduction of the difluoromethyl group via electrophilic or nucleophilic pathways. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions are often employed to optimize yield and purity. Analytical methods like NMR spectroscopy and mass spectrometry are essential for characterizing this compound, ensuring its suitability for further research applications.

From a commercial perspective, 4-(difluoromethyl)sulfanylbenzene-1-carboximidamide is available through specialized chemical suppliers catering to the pharmaceutical and agrochemical sectors. Its CAS No. 2228247-29-6 serves as a unique identifier, facilitating procurement and regulatory compliance. Researchers exploring "buy fluorinated benzene derivatives" or "custom synthesis of carboximidamides" will find this compound relevant to their inquiries, underscoring its niche yet growing market presence.

Future research directions for 4-(difluoromethyl)sulfanylbenzene-1-carboximidamide may include investigations into its mechanism of action in biological systems and its potential as a precursor for heterocyclic compounds. The integration of computational tools, such as molecular docking and QSAR modeling, could further elucidate its structure-activity relationships. As the scientific community continues to prioritize green chemistry and sustainable synthesis, innovations in the production of this compound are anticipated to align with these principles.

In summary, 4-(difluoromethyl)sulfanylbenzene-1-carboximidamide (CAS No. 2228247-29-6) represents a promising candidate for advancing research in medicinal and agricultural chemistry. Its fluorinated and sulfur-containing architecture positions it at the intersection of cutting-edge scientific inquiry and practical application, addressing contemporary challenges in drug and agrochemical development.